![molecular formula C15H11BrN2O3S B2926179 1-[5-(3-fluorophenyl)pyrimidin-2-yl]-N-(3-phenylpropyl)piperidine-3-carboxamide CAS No. 1251549-47-9](/img/structure/B2926179.png)
1-[5-(3-fluorophenyl)pyrimidin-2-yl]-N-(3-phenylpropyl)piperidine-3-carboxamide
Description
1-[5-(3-fluorophenyl)pyrimidin-2-yl]-N-(3-phenylpropyl)piperidine-3-carboxamide, also known as FLAP inhibitor, is a chemical compound used in scientific research to inhibit the activity of 5-lipoxygenase-activating protein (FLAP). This protein plays a crucial role in the biosynthesis of leukotrienes, which are inflammatory mediators involved in various diseases, including asthma, allergies, and inflammatory bowel disease.
Scientific Research Applications
Antimicrobial Applications
Compounds with pyridine and thienopyridine structures, such as “AKOS024443815”, have been synthesized and evaluated for their antimicrobial properties . These compounds have shown effectiveness against various microbial strains, including E. coli, B. mycoides, and C. albicans. The antimicrobial activity is attributed to the structural features of the pyridine derivatives, which can be optimized for enhanced efficacy.
Anticancer Activities
Fused pyridine derivatives, like “F3406-8967”, are of interest in cancer research due to their structural similarity to DNA bases, which may explain their effectiveness in antiviral and anticancer applications . These compounds are being explored for their potential to inhibit key pathways involved in cancer cell proliferation and survival.
Fluorescent Probes for Biomedical Imaging
The compound “1-[5-(3-fluorophenyl)pyrimidin-2-yl]-N-(3-phenylpropyl)piperidine-3-carboxamide” can be utilized in the development of fluorescent probes for biomedical imaging . These probes are valuable for studying physiological and pathological processes at the cellular level, and for in vivo applications such as disease diagnosis and theranostics.
Neurological Disorder Research
“VU0625287-1” may have applications in neurological disorder research, particularly in understanding the brain’s response to pleasure in conditions like bipolar disorder . Identifying the brain regions and connections that drive mood bias effects can provide insights into the development of new therapeutic strategies.
Proton Pump Inhibitor Development
Compounds with a similar structure to “N-[(3-bromophenyl)methyl]-7-hydroxy-5-oxo-4H-thieno[3,2-b]pyridine-6-carboxamide” have been investigated for their role as proton pump inhibitors (PPIs) . These are used in the treatment of acid-related diseases, offering potential improvements over existing PPIs in terms of efficacy and duration of action.
Anti-inflammatory and Anticoagulant Properties
Pyridine derivatives have been studied for their anti-inflammatory and anticoagulant properties, which could lead to new treatments for conditions associated with inflammation and blood clotting .
Antihypertensive Drug Development
The structural framework of these compounds is also found in antihypertensive drugs, suggesting potential applications in the development of new medications to manage high blood pressure .
Histamine Antagonism
Some pyridine derivatives, like those related to “AKOS024443815”, have been shown to act as competitive histamine antagonists, which could be beneficial in treating allergic reactions and other conditions related to histamine activity .
properties
IUPAC Name |
N-[(3-bromophenyl)methyl]-7-hydroxy-5-oxo-4H-thieno[3,2-b]pyridine-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O3S/c16-9-3-1-2-8(6-9)7-17-14(20)11-12(19)13-10(4-5-22-13)18-15(11)21/h1-6H,7H2,(H,17,20)(H2,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPRHSMHZYDZMIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CNC(=O)C2=C(C3=C(C=CS3)NC2=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromobenzyl)-7-hydroxy-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-isobutyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B2926096.png)
![(3,5-dimethylisoxazol-4-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone](/img/structure/B2926097.png)
![N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2-chlorobenzene-1-sulfonamide](/img/structure/B2926099.png)
![((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(4-methoxy-3-methylphenyl)methanone](/img/structure/B2926102.png)
![Methyl{[1-(2,2,2-trifluoroethyl)pyrazol-5-yl]methyl}amine](/img/structure/B2926104.png)
![1,5-dimethoxy-2-nitro-3-[(E)-2-nitrovinyl]benzene](/img/structure/B2926105.png)
![7-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride](/img/structure/B2926109.png)
![N-(3,5-dimethylphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2926115.png)
![1-(2-Fluorophenyl)-3-[(4-morpholin-4-ylthian-4-yl)methyl]urea](/img/structure/B2926117.png)
